Cas no 139374-47-3 (7-isocyanato-4-methyl-2H-chromen-2-one)

• Product Name: 7-isocyanato-4-methyl-2H-chromen-2-one
• CAS No: 139374-47-3
• MF: C₁₁H₇NO₃
• MW: 201.178182840347
• CID: 1268857
• PubChem ID: 58378100
• Update Time: 2025-10-31

7-isocyanato-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-isocyanato-4-methyl-
• 7-isocyanato-4-methyl-2H-chromen-2-one
• EN300-144873
• 7-isocyanato-4-methylchromen-2-one
• SCHEMBL73597
• DB-186548
• 139374-47-3
• YCEHPUBNERNXNP-UHFFFAOYSA-N
• 7-Isocyanato-4-methylcoumarin

• Inchi： 1S/C11H7NO3/c1-7-4-11(14)15-10-5-8(12-6-13)2-3-9(7)10/h2-5H,1H3
• InChI Key： YCEHPUBNERNXNP-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=CC1=2)N=C=O)=O

Computed Properties

• Exact Mass: 201.04261
• Monoisotopic Mass: 201.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.73

Additional information on 7-isocyanato-4-methyl-2H-chromen-2-one

Introduction to 7-isocyanato-4-methyl-2H-chromen-2-one (CAS No. 139374-47-3) and Its Emerging Applications in Chemical Biology

7-isocyanato-4-methyl-2H-chromen-2-one, identified by the chemical formula CAS No. 139374-47-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the chromene class, which is known for its wide-ranging biological activities and industrial applications. The presence of an isocyanate group in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The isocyanato functional group (–N=C=O) in 7-isocyanato-4-methyl-2H-chromen-2-one is highly reactive, enabling it to participate in various chemical transformations such as condensation, polymerization, and urethane formation. This reactivity has made it a valuable building block in organic synthesis, allowing researchers to construct complex molecules with tailored properties. The methyl substituent at the 4-position of the chromene ring further influences the electronic and steric environment of the molecule, contributing to its distinct chemical behavior.

Recent advancements in chemical biology have highlighted the potential of 7-isocyanato-4-methyl-2H-chromen-2-one as a scaffold for drug discovery. Studies have demonstrated its ability to interact with biological targets, including enzymes and receptors, which opens up possibilities for developing therapeutic agents with specific mechanisms of action. For instance, researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation.

The chromene core of 7-isocyanato-4-methyl-2H-chromen-2-one is known for its photophysical properties, making it useful in applications ranging from photodynamic therapy to optoelectronic materials. The isocyanate group can be further functionalized to introduce additional functionalities, such as fluorescence or photochromism, enhancing its utility in biotechnological applications.

In industrial settings, 7-isocyanato-4-methyl-2H-chromen-2-one has been utilized in the synthesis of high-performance polymers and coatings. Its ability to form stable urethane linkages contributes to the development of materials with enhanced durability and resistance to environmental stressors. These properties make it particularly valuable in sectors requiring advanced material solutions, such as aerospace and automotive industries.

One of the most intriguing aspects of 7-isocyanato-4-methyl-2H-chromen-2-one is its role in medicinal chemistry. Researchers have leveraged its structural features to design molecules that exhibit inhibitory activity against various disease-causing targets. For example, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders by modulating neurotransmitter activity.

The synthesis of 7-isocyanato-4-methyl-2H-chromen-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and commercial applications. Techniques such as flow chemistry and catalytic processes have been particularly beneficial in optimizing its synthesis.

The future prospects of 7-isocyanato-4-methyl-2H-chromen-2-one are promising, with ongoing research exploring new derivatives and applications. Its unique combination of reactivity and biological relevance positions it as a key compound in the development of next-generation therapeutics and materials. As our understanding of its properties continues to grow, so too will its impact on various scientific and industrial domains.